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Compound of Interest

Compound Name: 1-Decanethiol

Cat. No.: B086614

A Technical Guide to the Safe Handling of 1-
Decanethiol

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 1-decanethiol (CAS No. 143-10-2). The information is compiled from various Safety Data
Sheets (SDS) and chemical safety resources to ensure a high standard of accuracy and
relevance for laboratory and industrial settings.

Chemical Identification and Physical Properties

1-Decanethiol, also known as decyl mercaptan, is a colorless liquid with a strong,
characteristic unpleasant odor.[1][2] It is primarily used in scientific research and development,
particularly in the study of self-assembled monolayers and to modify gold electrode surfaces in
field-effect transistors (FETS).[3][4]

Table 1: Physical and Chemical Properties of 1-Decanethiol
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Property

Value

Source(s)

Molecular Formula

C10H22S or CH3(CHz)eSH

[1]5]

Molecular Weight 174.35 g/mol [1][5]

Appearance Colorless liquid [2][6]
Strong, characteristic,

Odor [11[2][6]
unpleasant

Melting Point -26 °C /-14.8 °F [5][6]

Boiling Point 237 - 241 °C/ 458.6 - 465 °F [2][6117]

) 98 - 109.4 °C/208.4 - 229 °F

Flash Point [1][2][6]

(Closed Cup)
) 0.824 - 0.843 g/cm? at 20-25
Density [51[6]

°C

Vapor Pressure

0.03 mmHg - 23 hPa at 20 °C

[1](6]

Vapor Density

6.0 (Air = 1)

[1](8]

Solubility

Insoluble in water

[1](218]

Autoignition Temp.

Not available

[8]

Hazard Identification and Classification

1-Decanethiol is classified as a hazardous chemical. The primary hazards include serious eye

damage, skin corrosion/irritation, and potential respiratory irritation.[3][6] It is also noted to be

very toxic to aquatic life.[9]

Table 2: GHS Hazard Classification for 1-Decanethiol
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Hazard Class Category Hazard Statement
H314: Causes severe skin
Skin Corrosion/Irritation 1C/2 burns and eye damage / H315:
Causes skin irritation.[1]
H318: Causes serious eye
Serious Eye Damage/Irritation 1/2A damage / H319: Causes
serious eye irritation.[1][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1][3]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.

Environment, Acute Hazard

[1]

Note: The final classification may vary between suppliers.

NFPA 704 Rating (Estimated):

o Health: 3 (Indicates serious or permanent injury)

o Flammability: 2 (Must be moderately heated before ignition can occur)

e Instability: O (Normally stable)

Handling Precautions and Storage

Proper handling and storage are critical to minimize the risks associated with 1-decanethiol.
Handling:

o Work in a well-ventilated area, preferably under a properly operating chemical fume hood.[3]
[10]

» Avoid breathing vapor or mist.[10][11]

» Avoid contact with eyes, skin, and clothing.[10][11]
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» All equipment used when handling the product must be grounded to prevent static discharge.
[1][12]

» Keep away from heat, sparks, open flames, and other ignition sources.[7][12]
e Handle under a dry, inert gas as the product is air-sensitive.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep containers tightly sealed to prevent leakage and exposure to air.[3][11]

Store separately from strong oxidants, strong bases, alkali metals, and nitric acid.[1][2][12]

Store locked up.[6]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

Table 3: Occupational Exposure Limits

Organization Limit Value
NIOSH (REL) Ceiling (15-min) C 0.5 ppm (3.6 mg/m3)[2]
OSHA (PEL) None established none[2]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[3][6]

» Skin Protection: Wear impervious gloves (check manufacturer data for compatibility) and
protective work clothing to prevent skin contact.[3][6]
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» Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator with multi-purpose combination (US) or type ABEK (EN 14387) cartridges. A risk
assessment is necessary to determine the appropriate level of respiratory protection.[2][3]

Emergency Procedures and First Aid

A clear and practiced emergency plan is crucial. The following diagram outlines the general
workflow for responding to incidents involving 1-decanethiol.
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Incident Response
Spill or Leak Personal Exposure Fire
Y
Isolate Area Use CO2, Dry Powder, .
(min. 50 meters) (HUREEFEIED or Alcohol-Resistant Foam e U et G (S

Inhalation Ingestion

Inhalation
Move to Fresh Air.
Provide Respiratory Support.

Skin Contact:
Remove Contaminated Clothing.
Wash with Soap & Water.

Eye Contact:
Rinse with Water (15+ min)
Remove Contact Lenses.

Ingestion:
Rinse Mouth,
Drink 1-2 glasses of water.

Wear Full PPE

(Gloves, Goggles, Respirator) Water spray may be inefficient

Seek Immediate

Eliminate Ignition Sources Medical Attention

‘Absorb with Inert Material
(Sand, Earth)

Collect in Sealed Containers
(Use non-sparking tools)

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Workflow for Emergency Response to 1-Decanethiol Incidents.
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First-Aid Measures:

 Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform
artificial respiration. Keep the person warm and at rest and seek immediate medical
attention.[1][2]

o Skin Contact: Immediately wash the contaminated skin with soap and plenty of water for at
least 15 minutes.[1][6] Remove contaminated clothing. If irritation persists, call a physician.

[6]

o Eye Contact: Immediately wash (irrigate) the eyes with large amounts of water for at least 15
minutes, occasionally lifting the lower and upper lids.[1][6] Remove contact lenses if
possible. Get medical attention immediately.[1][6]

 Ingestion: Rinse mouth with water and then drink plenty of water.[6][7] Do not induce
vomiting. Seek immediate medical attention.[1][2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use carbon dioxide (COz2), dry powder, water spray, or alcohol-
resistant foam.[3][6][9]

o Specific Hazards: The substance is combustible.[7] Above 98°C, explosive vapor/air mixtures
may be formed.[1][7] Burning may produce toxic gases, including sulfur oxides (SOx) and
hydrogen sulfide (H2S).[3][6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][6]

Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[6] Eliminate
all ignition sources.[1][12]

» Environmental Precautions: Prevent entry into waterways, sewers, or confined areas.[1][12]
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» Containment: For small spills, absorb with earth, sand, or other non-combustible material.[1]
[12] For large spills, dike the area far ahead of the liquid spill for later disposal.[1] Use clean,
non-sparking tools to collect the absorbed material.[1][12]

Toxicological and Ecological Information

Health Effects:
¢ Routes of Exposure: Inhalation, skin absorption, ingestion, and eye/skin contact.[2][12]

o Symptoms of Exposure: Can cause irritation to the eyes, skin, and respiratory system.[2][8]
May cause effects on the central nervous system, leading to symptoms such as confusion,
dizziness, headache, drowsiness, nausea, and weakness.[2][7][12] The substance is
corrosive to the eyes.[1][7]

e Target Organs: Eyes, skin, respiratory system, and central nervous system.[2][12]
Ecological Effects:

o 1-Decanethiol is classified as very toxic to aquatic life, with long-lasting effects.[9] It should
not be released into the environment.[6]

Note on Experimental Protocols

The quantitative data presented in this guide and in Safety Data Sheets are derived from
standardized experimental methods, often following guidelines set by organizations like the
Organisation for Economic Co-operation and Development (OECD) or ASTM International.
While the specific reports for 1-decanethiol are not publicly available, the methodologies are
well-established.

¢ Flash Point: Typically determined using a method like the ASTM D93 Pensky-Martens
Closed Cup Test. In this procedure, a sample is heated in a closed cup at a controlled rate.
An ignition source is periodically introduced into the vapor space until a flash is observed,
which is recorded as the flash point.[6][9][13]

o Acute Dermal/Eye Irritation/Corrosion: These are assessed using protocols such as OECD
Test Guideline 404 (Acute Dermal Irritation/Corrosion) and OECD Test Guideline 405 (Acute
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Eye Irritation/Corrosion).[1][10][11][12] These tests involve applying the substance to the skin
or eye of an animal (typically a rabbit) and scoring the resulting lesions (e.g., erythema,
edema, corneal opacity) over a set observation period to determine the severity and
reversibility of the effects.[2][14]

o Acute Toxicity: Dermal toxicity can be evaluated via OECD Test Guideline 402. This involves
applying the substance to the skin of animals at various dose levels to determine the
concentration that causes mortality (LD50) or other toxic effects.[15][16][17]

o Aquatic Toxicity: Ecotoxicity is often measured with tests like OECD Test Guideline 202
(Daphnia sp., Acute Immobilisation Test), which determines the concentration of a substance
that immobilizes 50% of the test organisms (EC50) over a 48-hour period.[7][8][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-decanethiol safety data sheet (SDS) and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086614#1-decanethiol-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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